![molecular formula C13H10F2N4O B2372034 7-[1-(2,4-Difluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidine CAS No. 165383-26-6](/img/structure/B2372034.png)
7-[1-(2,4-Difluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidine
Cat. No. B2372034
Key on ui cas rn:
165383-26-6
M. Wt: 276.247
InChI Key: KZXQJKAJKRZZDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05753665
Procedure details
A solution of 2,4-difluorophenol (1.30 g) in dry 1,2-dimethoxyethane was added slowly to a stirred suspension of sodium hydride (0.48 g) in dry 1,2-dimethoxyethane (35 ml). The mixture was stirred for 30 minutes, then a solution of 7-(1-bromoethyl)-1,2,4-triazolo[1,5-a]pyrimidine (2.27 g, prepared in a similar manner to that described in Example 6) in dry 1,2-dimethoxyethane (85 ml) was added dropwise. The reaction mixture was stirred overnight at room temperature. The sodium bromide was removed from the mixture by filtration. The solvent was evaporated from the mixture and the residue was dissolved in dichloromethane and washed with 200 ml of a 5% aqueous solution of sodium hydroxide followed by water. Evaporation of the solvent afforded a crude product which was purified by column chromatography on silica gel using as eluent a mixture of dichloromethane and ethanol (in the ratio 97:3 respectively), followed by recrystallisation from a mixture of ethyl acetate and hexane, to give 7-[1-(2,4-difluorophenoxy)ethyl]-1,2,4-triazolo[1,5-a]pyrimidine. Yield 1.8 g, (m.p. 96°-97° C.).
Name
7-(1-bromoethyl)-1,2,4-triazolo[1,5-a]pyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[OH:9].[H-].[Na+].Br[CH:13]([C:15]1[N:20]2[N:21]=[CH:22][N:23]=[C:19]2[N:18]=[CH:17][CH:16]=1)[CH3:14]>COCCOC>[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[O:9][CH:13]([C:15]1[N:20]2[N:21]=[CH:22][N:23]=[C:19]2[N:18]=[CH:17][CH:16]=1)[CH3:14] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1.3 g
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reactant
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Smiles
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FC1=C(C=CC(=C1)F)O
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Name
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Quantity
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0.48 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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0 (± 1) mol
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Type
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solvent
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Smiles
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COCCOC
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Name
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Quantity
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35 mL
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Type
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solvent
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Smiles
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COCCOC
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Step Two
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Name
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7-(1-bromoethyl)-1,2,4-triazolo[1,5-a]pyrimidine
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC(C)C1=CC=NC=2N1N=CN2
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Step Three
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Name
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Quantity
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85 mL
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Type
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solvent
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Smiles
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COCCOC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added dropwise
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STIRRING
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Type
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STIRRING
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Details
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The reaction mixture was stirred overnight at room temperature
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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The sodium bromide was removed from the mixture by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated from the mixture
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue was dissolved in dichloromethane
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WASH
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Type
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WASH
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Details
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washed with 200 ml of a 5% aqueous solution of sodium hydroxide
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CUSTOM
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Type
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CUSTOM
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Details
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Evaporation of the solvent
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CUSTOM
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Type
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CUSTOM
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Details
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afforded a crude product which
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CUSTOM
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Type
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CUSTOM
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Details
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was purified by column chromatography on silica gel using as eluent
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ADDITION
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Type
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ADDITION
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Details
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a mixture of dichloromethane and ethanol (in the ratio 97:3 respectively),
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CUSTOM
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Type
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CUSTOM
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Details
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followed by recrystallisation from a mixture of ethyl acetate and hexane
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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FC1=C(OC(C)C2=CC=NC=3N2N=CN3)C=CC(=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
